Cas no 77324-87-9 (Methyl 2-methyl-5-nitrobenzoate)

Methyl 2-methyl-5-nitrobenzoate Properties

Names and Identifiers

• Methyl 2-methyl-5-nitrobenzoate
• Methyl 5-nitro-2-methylbenzoate
• METHYL 2-METHYL-5-NITROBENZOAT
• 2-Methyl-5-nitrobenzoic Acid Methyl Ester
• Methyl 5-Nitro-o-toluate
• 5-Nitro-o-toluic Acid Methyl Ester
• o-Toluicacid, 5-nitro-, methyl ester (6CI)
• Methyl 3-nitro-6-methylbenzoate
• 2-Methyl-5-nitro-benzoic acid methyl ester
• methyl2-methyl-5-nitrobenzoate
• Benzoic acid, 2-methyl-5-nitro-, methyl ester
• Methyl 2-methyl-5-nitro-benzoate
• KSC495S6B
• 2-Methyl-5-nitro methylbenzoate
• EBD6942
• TVGKPVDDCDQBRC-UHFFFAOYSA-N
• K
• SB38701
• 1-BENZOFURAN-2,3-DICARBOXYLICACID
• SY006877
• BCP24482
• methyl 2-methyl-5nitrobenzoate
• MFCD00230865
• AC-5781
• AKOS009486129
• AE-562/43459974
• EN300-83397
• AM804350
• M2220
• CS-W019818
• AS-11340
• SCHEMBL1319532
• DTXSID10402596
• FT-0647671
• 77324-87-9
• A9789
• J-522047
• methyl 2-methyl-5-notriobenzoate;2-methyl-5-nitro-benzoic acid methyl ester;
• +Expand

• MDL： MFCD00230865
• InChIKey： TVGKPVDDCDQBRC-UHFFFAOYSA-N
• Inchi： 1S/C9H9NO4/c1-6-3-4-7(10(12)13)5-8(6)9(11)14-2/h3-5H,1-2H3
• SMILES： O(C([H])([H])[H])C(C1C([H])=C(C([H])=C([H])C=1C([H])([H])[H])[N+](=O)[O-])=O

Computed Properties

• Exact Mass: 195.05300
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 2
• Monoisotopic Mass: 195.053
• Heavy Atom Count: 14
• Complexity: 236
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2
• Topological Polar Surface Area: 72.1

Experimental Properties

• LogP: 2.21300
• PSA: 72.12000
• Refractive Index: 1.548
• Boiling Point: 305.4°C at 760 mmHg
• Melting Point: 67.0 to 71.0 deg-C
• Flash Point: 141.7℃
• Color/Form: No data available
• Density: 1.255

Methyl 2-methyl-5-nitrobenzoate Security Information

• Safety Instruction： H303 may be harmful by ingestion +h313 may be harmful by skin contact +h333 may be harmful by inhalation
• Hazard Statement： H302-H412
• Warning Statement： P264; P270; P273; P301+P312; P330; P501
• Storage Condition：Sealed in dry,Room Temperature
• Signal Word：Warning

Methyl 2-methyl-5-nitrobenzoate Customs Data

• HS CODE：2916399090
• Customs Data：

  China Customs Code:

  2916399090

  Overview:

  2916399090 Other aromatic monocarboxylic acids. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to, Acrylic acid\Acrylates or esters shall be packaged clearly

  Summary:

  2916399090 other aromatic monocarboxylic acids, their anhydrides, halides, peroxides, peroxyacids and their derivatives VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Acids/Esters